N-[(2-chloro-6-fluorophenyl)methyl]-N-(3,5-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-N-(3,5-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C21H18ClFN4O2S/c1-14-9-15(2)11-16(10-14)27(12-17-18(22)5-3-6-19(17)23)30(28,29)20-7-4-8-26-13-24-25-21(20)26/h3-11,13H,12H2,1-2H3
• InChI Key: TWCNDWOKFDLBGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(CC2=C(C=CC=C2Cl)F)S(=O)(=O)C3=CC=CN4C3=NN=C4)C
• Molecular Formula: C21H18ClFN4O2S
• Molecular Weight: 444.9 g/mol
• CAS No.: 1251547-06-4

Description

N-[(2-chloro-6-fluorophenyl)methyl]-N-(3,5-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide is a useful research compound. Its molecular formula is C21H18ClFN4O2S and its molecular weight is 444.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Amines in Human Health

Heterocyclic amines (HCAs) are studied for their presence in cooked meats and their potential carcinogenic effects. Research has shown that humans are exposed to carcinogenic HCAs through diet, and these compounds have been detected in human urine, suggesting ongoing exposure through food consumption (Ushiyama et al., 1991). Further studies have analyzed the impact of such compounds on health, including their association with the risk of developing kidney stones, indicating that exposure to specific HCAs like Harman might increase this risk (Zhang et al., 2022).

Anticoagulant and Anti-inflammatory Applications

Research into the pharmacological applications of complex chemicals often includes studies on their anticoagulant and anti-inflammatory properties. For example, the study of an anticoagulant, MD 805, in patients with chronic renal failure undergoing hemodialysis, illustrates the broader interest in how such compounds can be used to manage health conditions (Matsuo et al., 1986).

Monitoring and Biomarkers

The detection and monitoring of specific compounds in biological samples can offer insights into exposure levels and potential health risks. For instance, studies have developed methods for measuring carcinogenic HCAs in human plasma and urine, providing tools for assessing exposure and investigating the relationship between HCAs and health outcomes (Manabe & Wada, 1988).